Cas no 142929-49-5 (Boc-NH-PEG1-CH2COOH)

Boc-NH-PEG1-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a Boc-protected amine group at one terminus and a carboxylic acid group at the other. The short PEG spacer enhances solubility while minimizing steric hindrance, making it useful for bioconjugation and linker applications in peptide synthesis and drug delivery. The Boc group provides orthogonality for selective deprotection under mild acidic conditions, enabling controlled functionalization. The carboxylic acid moiety allows for further coupling via amide or ester bonds. This compound is particularly valuable in medicinal chemistry and materials science due to its stability, versatility, and compatibility with standard synthetic protocols.

Boc-NH-PEG1-CH2COOH structure

Product Name:Boc-NH-PEG1-CH2COOH

CAS No:142929-49-5

MF:C₉H₁₇NO₅

MW:219.234983205795

MDL:MFCD13185148

CID:64742

PubChem ID:15000283

Update Time:2025-06-07

Boc-NH-PEG1-CH2COOH Chemical and Physical Properties

Names and Identifiers

- 2-(2-((tert-Butoxycarbonyl)amino)ethoxy)acetic acid
- Acetic acid, [2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]- (9CI)
- 5-(t-Butyloxycarbonyl-amino)-3-oxapentanoic acid, [2-(Boc-amino)ethoxy]acetic acid, dicyclohexylamine
- Boc-O1Pen-OH*DCHA
- 5-[[(tert-Butoxy)carbonyl]amino]-3-oxapentanoic acid
- (2-Boc-Aminoethoxy)acetic acid
- 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]acetic acid
- 2-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]Acetic acid
- Boc-5-Amino-3-oxapentanoic acid DCHA
- BOC-5-AMINO-3-OXAPENTANOIC ACID•DCHA
- AmbotzBAA5240
- Boc-NH-PEG1-CH2COOH
- (2-Boc-amino-ethoxy)acetic acid
- HY-140476
- (2-Boc-amino-ethoxy)-acetic acid
- 5-(t-butyloxycarbonyl-amino)-3-oxapentanoic acid
- EN300-74705
- A807986
- {2-[(TERT-BUTOXYCARBONYL)AMINO]ETHOXY}ACETIC ACID
- 5-tert.-butoxycarbonylamino-3-oxavaleric acid
- AKOS015908991
- SY033318
- F52563
- 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethanoic acid
- N-Boc-2-(2-aminoethoxy)acetic Acid
- UPBQMAHYLWJGDW-UHFFFAOYSA-N
- AC-26585
- Aceticacid,[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-(9CI)
- 2-[2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]ethoxy]acetic acid
- BocNH-PEG1-CH2COOH
- 142929-49-5
- t-boc-N-amido-PEG1-acetic acid
- BP-22041
- Acetic acid, 2-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-
- SCHEMBL320644
- Boc-5-Amino-3-oxapentanoic acid
- MFCD09909935
- DTXSID40566756
- t-Boc-N-amido-PEG1-CH2CO2H
- CS-0115466
- AM808137
- 2-(2-([(tert-Butoxy)carbonyl]amino)ethoxy)acetic acid
- 2-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)acetic acid
- t-Boc-N-Amido-PEG1-CH2COOH
- FS-5758
- FT-0711877
- Z1171159734
- Acetic acid, [2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-
- N-Boc-(2-aminoethoxy)acetic acid
- MDL： MFCD13185148
- Inchi： 1S/C9H17NO5/c1-9(2,3)15-8(13)10-4-5-14-6-7(11)12/h4-6H2,1-3H3,(H,10,13)(H,11,12)
- InChI Key： UPBQMAHYLWJGDW-UHFFFAOYSA-N
- SMILES： O(C(NCCOCC(=O)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 219.11100
Monoisotopic Mass: 219.11067264 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 8
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 219.23
XLogP3: 0.4
Topological Polar Surface Area: 84.9Å²

Experimental Properties

Density: 1.151
Boiling Point: 391.2℃/760mmHg
Flash Point: 391.2 °C at 760 mmHg
Refractive Index: 1.462
PSA: 84.86000
LogP: 1.00320

Boc-NH-PEG1-CH2COOH Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Boc-NH-PEG1-CH2COOH Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-NH-PEG1-CH2COOH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	047934-250mg	2-Boc-Aminoethoxy)acetic acid	142929-49-5	95%	250mg	￡29.00	2022-02-28
Fluorochem	047934-1g	2-Boc-Aminoethoxy)acetic acid	142929-49-5	95%	1g	￡60.00	2022-02-28
Fluorochem	047934-5g	2-Boc-Aminoethoxy)acetic acid	142929-49-5	95%	5g	￡239.00	2022-02-28
S e l l e c k ZHONG GUO	S1879-100mg	Boc-NH-PEG1-CH2COOH	142929-49-5		100mg	￥1170.19	2022-04-26
TRC	B810223-25mg	2-(2-((tert-Butoxycarbonyl)amino)ethoxy)acetic Acid	142929-49-5		25mg	$ 50.00	2022-06-06
TRC	B810223-50mg	2-(2-((tert-Butoxycarbonyl)amino)ethoxy)acetic Acid	142929-49-5		50mg	$ 65.00	2022-06-06
TRC	B810223-250mg	2-(2-((tert-Butoxycarbonyl)amino)ethoxy)acetic Acid	142929-49-5		250mg	$ 95.00	2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	YT0022-50g	2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]acetic Acid	142929-49-5	95%	50g	$1150	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	901579-50MG	t-Boc-N-amido-PEG1-CH2CO2H	142929-49-5		50MG	￥540.35	2022-02-24
Enamine	EN300-74705-100mg	2-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)acetic acid	142929-49-5	93.0%	100mg	$50.0	2022-02-28

Boc-NH-PEG1-CH2COOH Production Method

Boc-NH-PEG1-CH2COOH Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:142929-49-5)Boc-NH-PEG1-CH2COOH

Order Number:A807986

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:48

Price ($):409.0

Email:sales@amadischem.com

Product Official Link

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3. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
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5. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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